Cas no 2308477-98-5 ((4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid)

• Product Name: (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid
• CAS No: 2308477-98-5
• MF: C₂₅H₂₃F₃N₂O₅
• MW: 488.455737352371
• CID: 6371356
• PubChem ID: 165570570
• Update Time: 2025-10-30

(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid
• (4S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-5,5,5-trifluoropentanoic acid
• 2308477-98-5
• EN300-1521885

• Inchi： 1S/C25H23F3N2O5/c1-2-7-20(23(33)30-21(25(26,27)28)12-13-22(31)32)29-24(34)35-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-11,19-21H,7,12-14H2,(H,29,34)(H,30,33)(H,31,32)/t20?,21-/m0/s1
• InChI Key： KZRJQEBKROTUKO-LBAQZLPGSA-N
• SMILES： FC([C@H](CCC(=O)O)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 488.15590632g/mol
• Monoisotopic Mass: 488.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid

Introduction to (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid (CAS No. 2308477-98-5)

(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid (CAS No. 2308477-98-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a terminal alkyne moiety, and a trifluoromethylated pentanoic acid backbone. These structural elements endow the compound with a range of potential applications in drug development and chemical biology.

The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of this group in (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid makes it an ideal candidate for the synthesis of complex peptides and peptidomimetics. The terminal alkyne moiety, on the other hand, provides a versatile handle for click chemistry reactions, enabling the facile conjugation of this compound with various biomolecules or functional groups.

The trifluoromethylated pentanoic acid backbone is another key feature of this compound. Trifluoromethyl groups are known for their strong electron-withdrawing properties and hydrophobicity, which can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In drug development, these properties can enhance the metabolic stability and bioavailability of therapeutic agents, making them more effective in vivo.

Recent studies have highlighted the potential of (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid in various therapeutic areas. For instance, its ability to undergo click chemistry reactions has been exploited to create targeted drug delivery systems. By conjugating this compound with specific targeting ligands or antibodies, researchers have been able to achieve enhanced specificity and reduced off-target effects in cancer therapy.

In addition to its applications in drug delivery, (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid has shown promise in the development of novel imaging agents. The trifluoromethyl group can be labeled with radiotracers or fluorescent dyes to create probes for non-invasive imaging techniques such as positron emission tomography (PET) or fluorescence imaging. These imaging agents can provide valuable insights into disease progression and treatment efficacy.

The synthetic versatility of (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5,5,5-trifluoropentanoic acid also makes it an attractive candidate for high-throughput screening (HTS) campaigns. HTS is a critical tool in drug discovery that allows researchers to rapidly identify lead compounds with desired biological activities. By incorporating this compound into HTS libraries, scientists can explore a wide range of chemical space and identify novel scaffolds with therapeutic potential.

In conclusion, (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-y namido - 5 , 5 , 5 - trifluoropentanoic acid (CAS No. 2308477 - 98 - 5 ) represents a multifaceted molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for developing advanced therapeutics and diagnostic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.